5-(2,5-Dimethylphenyl)-2-methoxyphenol

• IUPAC Name: 5-(2,5-dimethylphenyl)-2-methoxyphenol
• InChI: InChI=1S/C15H16O2/c1-10-4-5-11(2)13(8-10)12-6-7-15(17-3)14(16)9-12/h4-9,16H,1-3H3
• InChI Key: RHLCMEAZHHCMTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)OC)O
• Molecular Formula: C15H16O2
• DSSTOX Substance ID: DTXSID80685450
• Molecular Weight: 228.29 g/mol
• CAS No.: 1261988-46-8

Description

5-(2,5-Dimethylphenyl)-2-methoxyphenol is a phenolic compound featuring a methoxy group at the 2-position of the phenol ring and a 2,5-dimethylphenyl substituent at the 5-position. The 2,5-dimethylphenyl group introduces steric bulk and electron-donating methyl substituents, which may enhance lipophilicity and influence interactions with biological targets, such as photosynthetic electron transport (PET) systems in chloroplasts . Its phenol moiety allows for hydrogen bonding, while the methoxy group modulates electronic effects and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,5-Dimethylphenyl)-2-methoxyphenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction typically requires a base, such as potassium carbonate, and a solvent like toluene or ethanol. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, at elevated temperatures (80-100°C).

Industrial Production Methods

Industrial production of 5-(2,5-Dimethylphenyl)-2-methoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is crucial and can be achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(2,5-Dimethylphenyl)-2-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of hydroquinones.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

5-(2,5-Dimethylphenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its phenolic structure, which is common in many bioactive compounds.

Industry: Utilized in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(2,5-Dimethylphenyl)-2-methoxyphenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity or receptor binding. The methoxy and methyl groups can influence the compound’s lipophilicity and overall molecular conformation, impacting its biological activity.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Compound Name	Substituents (Positions)	Electronic Nature	Key Features
5-(2,5-Dimethylphenyl)-2-methoxyphenol	2-MeO, 5-(2,5-diMePh)	Electron-donating (Me groups)	High lipophilicity; potential PET inhibition via steric/electronic effects
5-(3,5-Difluorophenyl)-2-methoxyphenol	2-MeO, 5-(3,5-diFPh)	Electron-withdrawing (F atoms)	Lower logP; possible reduced membrane permeability vs. dimethyl analog
N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	2,5-diMePh attached to carboxamide	Electron-donating (Me groups)	PET inhibitor (IC50 ~10 µM); carboxamide enhances hydrogen bonding capacity
5-[(E)-2-(3,5-Dimethoxyphenyl)ethenyl]-2-methoxy-phenol	3,5-diMeOPh-ethenyl	Electron-donating (MeO groups)	Conjugated ethenyl linker increases planarity; unknown PET activity

Lipophilicity and Solubility

• 5-(2,5-Dimethylphenyl)-2-methoxyphenol: Methyl groups increase logP (estimated ~3.5–4.0), favoring membrane permeability but reducing aqueous solubility.
• N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide : Carboxamide group introduces polarity, balancing lipophilicity (logP ~3.0) and solubility .

Key Research Findings and Structure-Activity Relationships (SAR)

Substituent Position :

• Ortho/para substituents (e.g., 2,5-dimethylphenyl) optimize PET inhibition by aligning with target binding pockets in photosystem II .

Electronic Effects :

• Both electron-donating (methyl) and withdrawing (fluorine) groups can be active, but substituent position is more critical than electronic nature alone .

Lipophilicity :

• Higher logP correlates with enhanced membrane permeability but may reduce solubility. Carboxamide derivatives strike a balance between these properties .